Targeted deposition of ZnO2 on brookite TiO2 nanorods towards high photocatalytic activity†

Chemical Communications Pub Date: 2013-10-10 DOI: 10.1039/C3CC47461E

Abstract

A novel heterostructure was first synthesized by directly depositing photocatalytic inert ZnO2 onto facet {201} of brookite nanorods. The heterostructure thus obtained was found to show a superior photocatalytic activity under UV-light irradiation. The exceptional photocatalytic performance was due to the band-structure match between ZnO2 and brookite as well as synergic charge accumulation by different facets of the brookite nanorods.

Graphical abstract: Targeted deposition of ZnO2 on brookite TiO2 nanorods towards high photocatalytic activity
Targeted deposition of ZnO2 on brookite TiO2 nanorods towards high photocatalytic activity†
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